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Compound of Interest

3-Allyl-5-ethoxy-4-
Compound Name:
methoxybenzaldehyde

Cat. No.: B1275923

Disclaimer: The compound 3-Allyl-5-ethoxy-4-methoxybenzaldehyde is not readily
documented in publicly available scientific literature. This document utilizes data from its close
structural isomer, 3-Allyl-4-ethoxy-5-methoxybenzaldehyde (CAS No: 872183-27-2), as a
surrogate to provide application notes and protocols for fragrance development. All data and
protocols should be adapted and validated for the specific compound of interest.

Introduction

3-Allyl-5-ethoxy-4-methoxybenzaldehyde is a substituted aromatic aldehyde with potential
applications in the fragrance industry. Its molecular structure, featuring an allyl group, an ethoxy
group, and a methoxy group on a benzaldehyde core, suggests a complex and nuanced
olfactory profile. Aromatic aldehydes are a well-established class of fragrance ingredients,
known for their diverse scent characteristics, ranging from sweet and spicy to floral and fruity.
[1][2][3] This document provides detailed application notes and experimental protocols for the
evaluation and utilization of this compound in fragrance development for researchers,
scientists, and drug development professionals.

Physicochemical and Olfactory Properties

Quantitative data for 3-Allyl-4-ethoxy-5-methoxybenzaldehyde and related benzaldehyde
derivatives are summarized in Table 1. This information is crucial for formulation, stability, and
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safety assessments.

Table 1: Physicochemical and Olfactory Properties of 3-Allyl-4-ethoxy-5-methoxybenzaldehyde
and Related Compounds
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BENGHE

3-Allyl-4- 3-Allyl-4-
3-Ethoxy-4-
ethoxy-5- hydroxy-5-
Property methoxybenza Benzaldehyde
methoxybenza methoxybenza
Idehyde
Idehyde Idehyde
CAS Number 872183-27-2[4] 20240-58-8|5] 1131-52-8 100-52-7[1]
Molecular
C13H1603 C11H1203[5] C10H1203[6] C7H60
Formula
Molecular Weight
220.3 192.21[5] 180.20[6] 106.12
(g/mol)
Off-white solid
Colorless to pale ] ) o
Appearance o White solid powder, crystals,  Colorless liquid
yellow liquid
or chunks[7]
Almond-like,
Odor Profile Aromatic Not specified Not specified sweet, warm[1]
[3]
Slightly soluble in
i Miscible in
water; soluble in ) o
- ) -~ Soluble in volatile oils, fixed
Solubility organic solvents Not specified )
] methanol[7] oils, ether, and
like ethanol and
alcohol[8]
acetone[4]
) - Natural 99% min.
Purity 95%][4] Not specified 99% ]
2 years under
Shelf Life proper storage Not specified Not specified Not specified
conditions[4]
Store in a cool,
dry place in
tightly sealed
. . Room .
Storage containers away Not specified Not specified
_ temperature
from direct
sunlight and
heat[4]
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Experimental Protocols
Synthesis of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde
(Hypothetical)

A potential synthetic route for the target compound can be extrapolated from the synthesis of
similar benzaldehyde derivatives.[9][10][11] The following is a hypothetical protocol based on a
Claisen rearrangement followed by etherification.

Protocol 1: Hypothetical Synthesis

Starting Material: 4-Hydroxy-3-methoxybenzaldehyde (vanillin).

« Allylation: React vanillin with allyl bromide in the presence of a base (e.g., K2CO3) in a
suitable solvent (e.g., acetone) to yield 4-(allyloxy)-3-methoxybenzaldehyde.

o Claisen Rearrangement: Heat the product from step 2 to induce a Claisen rearrangement,
forming 3-allyl-4-hydroxy-5-methoxybenzaldehyde.[9]

» Etherification: React the rearranged product with an ethylating agent (e.g., ethyl iodide or
diethyl sulfate) in the presence of a base to yield the final product, 3-Allyl-5-ethoxy-4-
methoxybenzaldehyde.

« Purification: Purify the final product using column chromatography.

o Characterization: Confirm the structure and purity of the synthesized compound using
techniques such as *H NMR, 3C NMR, and GC-MS.
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Hypothetical synthesis of the target compound.

Fragrance Formulation and Evaluation

This protocol outlines the steps for incorporating the novel benzaldehyde into a fragrance
formulation and evaluating its performance.

Protocol 2: Fragrance Formulation and Stability Testing

e Solubilization: Prepare a stock solution of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde in a
suitable solvent, such as perfumer's alcohol (ethanol).

» Blending: Create a simple fragrance accord by blending the stock solution with other
fragrance materials (e.g., floral, woody, citrus notes) at varying concentrations. A typical
starting concentration for a novel ingredient is between 0.1% and 2% of the total fragrance
concentrate.

o Maturation: Allow the fragrance blend to mature for at least 48 hours in a cool, dark place to
allow the notes to meld.

 Stability Testing:
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o Accelerated Stability: Store aliquots of the fragrance formulation at elevated temperatures
(e.g., 40°C and 50°C) for a period of 1 to 3 months.[12][13]

o Light Exposure: Expose an aliquot to controlled UV and visible light to assess
photodegradation.[13]

o Freeze-Thaw Cycling: Subject an aliquot to repeated freeze-thaw cycles (e.g., -10°C to
25°C) to evaluate stability under temperature fluctuations.[13]

e Analysis: At regular intervals, evaluate the samples from the stability tests for any changes in

color, clarity, and scent profile using sensory evaluation and analytical techniques like GC-
MS.[12][14][15]
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Workflow for fragrance evaluation.
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Sensory Evaluation

Sensory evaluation is critical for understanding the olfactory characteristics of the new
compound and its contribution to a fragrance blend.[16][17][18]

Protocol 3: Sensory Evaluation

Panel Selection: Assemble a panel of trained sensory assessors.[17]

o Odor Profile: Dip a smelling strip into a 1% solution of the compound in ethanol and have the
panel describe the odor profile at different time points (top, middle, and base notes).

e Triangle Test: To determine if the addition of the new compound has a perceptible effect on a
fragrance blend, present the panel with three samples, two of which are identical (the control
fragrance) and one is different (the fragrance with the new compound). Ask the panelists to
identify the different sample.[17]

» Hedonic Testing: Use a consumer panel to rate the pleasantness of the fragrance with and
without the new compound on a hedonic scale (e.g., 1 to 9, from "dislike extremely" to "like
extremely").[17]

Olfactory Receptor Signhaling

The perception of odorants like 3-Allyl-5-ethoxy-4-methoxybenzaldehyde begins with the
interaction of the molecule with olfactory receptors (ORSs) located on the cilia of olfactory
sensory neurons in the nasal epithelium.

Upon binding of an odorant molecule to its specific OR, a conformational change is induced in
the receptor. This activates a G-protein (Gaolf), which in turn stimulates adenylyl cyclase to
produce cyclic AMP (cCAMP). The increase in intracellular cAMP opens cyclic nucleotide-gated
ion channels, leading to an influx of cations (Na* and Ca?*) and depolarization of the neuron.
This depolarization generates an action potential that travels along the axon to the olfactory
bulb in the brain, where the signal is further processed, leading to the perception of a specific
scent.[19][20][21][22]
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Simplified olfactory signaling pathway.

Conclusion

While direct data for 3-Allyl-5-ethoxy-4-methoxybenzaldehyde is scarce, the information
available for its close isomer and other related benzaldehydes suggests its potential as a
valuable ingredient in fragrance development. The provided protocols offer a systematic
approach for its synthesis, formulation, and evaluation. Further research is necessary to fully
characterize its olfactory profile, performance, and safety. The successful application of this
and other novel aromatic aldehydes will continue to drive innovation in the fragrance industry.
[11[23][24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde
in Fragrance Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275923#application-of-3-allyl-5-ethoxy-4-
methoxybenzaldehyde-in-fragrance-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1275923#application-of-3-allyl-5-ethoxy-4-methoxybenzaldehyde-in-fragrance-development
https://www.benchchem.com/product/b1275923#application-of-3-allyl-5-ethoxy-4-methoxybenzaldehyde-in-fragrance-development
https://www.benchchem.com/product/b1275923#application-of-3-allyl-5-ethoxy-4-methoxybenzaldehyde-in-fragrance-development
https://www.benchchem.com/product/b1275923#application-of-3-allyl-5-ethoxy-4-methoxybenzaldehyde-in-fragrance-development
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1275923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

